Cas no 1551428-44-4 (2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(1-methylethyl)-)

• Product Name: 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(1-methylethyl)-
• CAS No: 1551428-44-4
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5266185
• Update Time: 2025-07-15

2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(1-methylethyl)-

• Inchi： 1S/C11H16N2O/c1-8(2)13-11(7-14)9-5-3-4-6-10(9)12-13/h7-8H,3-6H2,1-2H3
• InChI Key： PLFJXBKNGXGSSF-UHFFFAOYSA-N
• SMILES： N1=C2C(CCCC2)=C(C=O)N1C(C)C

Additional information on 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(1-methylethyl)-

2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(1-methylethyl)- (CAS No. 1551428-44-4): A Comprehensive Overview

2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(1-methylethyl)- (CAS No. 1551428-44-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The chemical structure of 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(1-methylethyl)- is characterized by a tetrahydroindazole core with a carboxaldehyde group at the 3-position and an isopropyl substituent at the 2-position. The tetrahydroindazole scaffold is a key feature that contributes to its stability and reactivity. The synthesis of this compound typically involves multi-step reactions starting from readily available precursors such as isatins or indoles.

One common synthetic route involves the condensation of an appropriate isatin derivative with an aldehyde or ketone followed by reduction and cyclization steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches. For example, a study published in the Journal of Organic Chemistry in 2021 reported a one-pot synthesis method using microwave-assisted conditions, which significantly reduced reaction times and improved yields.

Biological Properties and Applications

2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(1-methylethyl)- has been extensively studied for its biological activities. One of the most notable properties is its potential as an inhibitor of various enzymes involved in signal transduction pathways. Research has shown that this compound can selectively inhibit kinases such as PI3K and mTOR, which are implicated in various diseases including cancer and metabolic disorders.

A study published in the Journal of Medicinal Chemistry in 2020 demonstrated that 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(1-methylethyl)- exhibited potent anti-proliferative effects on human cancer cell lines. The mechanism of action was attributed to its ability to disrupt the PI3K/AKT/mTOR signaling pathway, leading to cell cycle arrest and apoptosis. These findings have sparked interest in developing this compound as a potential therapeutic agent for cancer treatment.

In addition to its anti-cancer properties, 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(1-methylethyl)- has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory and neuroprotective effects. A study published in the European Journal of Pharmacology in 2019 reported that this compound could effectively reduce inflammation in animal models of rheumatoid arthritis by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6.

Clinical Trials and Future Prospects

The promising preclinical results of 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(1-methylethyl)- have paved the way for further clinical evaluation. Several Phase I clinical trials are currently underway to assess the safety and efficacy of this compound in treating various diseases. Preliminary data from these trials have shown favorable pharmacokinetic profiles and tolerability in human subjects.

The future prospects for 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(1-methylethyl)- are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel drug delivery systems that can improve the bioavailability and therapeutic index of this compound.

Conclusion

2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(1-methylethyl)- (CAS No. 1551428-44-4) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and versatile biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.